5-Isothiocyanato-2-methoxypyridine
Overview
Description
5-Isothiocyanato-2-methoxypyridine is a chemical compound with the molecular formula C7H6N2OS and a molecular weight of 166.20 . It is used for research purposes .
Synthesis Analysis
The synthesis of 5-Isothiocyanato-2-methoxypyridine has been achieved via the replacement reaction of phenyl isothiocyanate and the corresponding amines . The reaction was carried out under the protection of nitrogen and mild condition. The yields of some products could be more than 90% .Molecular Structure Analysis
The molecular structure of 5-Isothiocyanato-2-methoxypyridine consists of 7 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom .Chemical Reactions Analysis
While specific chemical reactions involving 5-Isothiocyanato-2-methoxypyridine are not detailed in the search results, isothiocyanates in general are known to participate in a variety of chemical reactions. They are considered important organic synthetic intermediates and are widely applied as chemoselective electrophiles .Scientific Research Applications
Nucleic Acid Research
5-Isothiocyanato-2-methoxypyridine: has been evaluated as a cationic thymidine mimic in Watson-Crick base pairs of DNA and PNA . This compound’s inclusion in nucleic acid sequences could potentially enhance the thermal stability of DNA double helix structures without compromising sequence selectivity. Such modifications are crucial for fundamental research in biochemistry and biotechnology, as well as for
Mechanism of Action
Isothiocyanates, including 5-Isothiocyanato-2-methoxypyridine, have been studied for their unique chemo-preventive properties against cancer pathogenesis . They exert their effects through a variety of distinct but interconnected signaling pathways important for inhibiting carcinogenesis, including those involved in detoxification, inflammation, apoptosis, and cell cycle and epigenetic regulation .
Safety and Hazards
Future Directions
While specific future directions for 5-Isothiocyanato-2-methoxypyridine are not detailed in the search results, isothiocyanates in general have raised scientific interest due to their unique chemo-preventive properties against cancer pathogenesis . They could serve as promising chemo-therapeutic agents that could be used in the clinical setting to potentiate the efficacy of existing therapies .
properties
IUPAC Name |
5-isothiocyanato-2-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2OS/c1-10-7-3-2-6(4-8-7)9-5-11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQZYHGMASSLVAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30506186 |
Source
|
| Record name | 5-Isothiocyanato-2-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30506186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isothiocyanato-2-methoxypyridine | |
CAS RN |
52023-93-5 |
Source
|
| Record name | 5-Isothiocyanato-2-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30506186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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